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Compound of Interest

Compound Name: 1,10-Decanedioic-D16 acid

Cat. No.: B1469528 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides detailed procedures for the safe disposal of 1,10-
Decanedioic-D16 acid (CAS No. 73351-71-0), a deuterated form of sebacic acid.

Immediate Safety and Handling Precautions
1,10-Decanedioic-D16 acid is identified as a possible irritant.[1] Exposure can cause skin and

serious eye irritation.[2] Inhalation or ingestion may also be harmful.[2] Therefore, appropriate

personal protective equipment (PPE) should be worn at all times when handling this chemical.

This includes chemical-resistant gloves, safety goggles with side-shields, and a lab coat.[1][2]

In case of dust formation, a respirator may be necessary.[1][2]

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of 1,10-Decanedioic-D16 acid is to engage a

licensed professional waste disposal service.[1][2] This ensures that the material is handled

and disposed of in accordance with federal and local regulations.

Waste Identification and Segregation:

Clearly label the waste container with the chemical name: "1,10-Decanedioic-D16 Acid"

and the CAS number "73351-71-0".
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Store the waste in a well-sealed, appropriate container to await disposal.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Accidental Spill Cleanup:

In the event of a spill, ensure the area is well-ventilated.[1]

Wear the appropriate PPE, including respiratory protection, rubber gloves, and boots.[1]

Carefully scoop the solid material and place it into a closed container for disposal.[1]

Avoid creating dust.[2]

After the bulk of the material has been removed, the area can be cleaned with soap and

water.

Contacting a Licensed Disposal Company:

Your institution's EHS office will have a list of approved chemical waste disposal vendors.

Provide the vendor with the Safety Data Sheet (SDS) for 1,10-Decanedioic-D16 acid.

Schedule a pickup for the properly labeled and contained waste.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of 1,10-Decanedioic-
D16 acid.
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Property Value

Molecular Formula C₁₀D₁₆H₂O₄

Molecular Weight 218.35 g/mol [3][4]

CAS Number 73351-71-0[1][2][3]

Appearance White to off-white solid[2]

Melting Point 131 - 134 °C (268 - 273 °F)[2]

Boiling Point 295 °C (563 °F) at 133 hPa (100 mmHg)[2]

Flash Point 220 °C (428 °F)[2]

Water Solubility 1 g/L[2]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1,10-
Decanedioic-D16 acid.
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Identify Waste:
1,10-Decanedioic-D16 Acid

Is the container empty and clean?

Dispose of as normal lab glass/plastic waste

Yes

Collect in a labeled, sealed container

No

Store in designated chemical waste area

Contact licensed professional waste disposal service

Arrange for waste pickup

Final Disposal by Vendor

Click to download full resolution via product page

Disposal workflow for 1,10-Decanedioic-D16 Acid.

While the unlabelled form, sebacic acid, may not be classified as hazardous waste in some

jurisdictions, the deuterated form should be handled with the caution afforded to all laboratory

chemicals.[5] Always consult your institution's specific guidelines and the material's Safety Data

Sheet before proceeding with any disposal protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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